Cas no 177028-46-5 (4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-methylphenyl)-)

• Product Name: 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-methylphenyl)-
• CAS No: 177028-46-5
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 5253068
• Update Time: 2025-11-02

4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-methylphenyl)-

• Inchi： 1S/C10H9N3O/c1-8-2-4-9(5-3-8)13-7-11-12-10(13)6-14/h2-7H,1H3
• InChI Key： NQVSSUKODSZOFM-UHFFFAOYSA-N
• SMILES： N1=CN(C2=CC=C(C)C=C2)C(C=O)=N1

Additional information on 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-methylphenyl)-

4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-methylphenyl)- (CAS No. 177028-46-5): A Comprehensive Overview

4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-methylphenyl)- (CAS No. 177028-46-5) is a specialized organic compound belonging to the triazole family. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, agrochemicals, and material science. The presence of both a triazole ring and an aldehyde functional group makes it a versatile intermediate for synthesizing more complex molecules.

The 4H-1,2,4-triazole-3-carboxaldehyde core structure is known for its stability and reactivity, which are critical for designing novel compounds with targeted properties. Researchers have explored its utility in developing antimicrobial agents, anticancer drugs, and pesticides, aligning with the growing demand for innovative solutions in healthcare and agriculture. The 4-(4-methylphenyl) substituent further enhances its lipophilicity, making it suitable for applications requiring better membrane permeability.

One of the most searched questions related to 4H-1,2,4-Triazole-3-carboxaldehyde derivatives is their role in drug discovery. Recent studies highlight their potential as kinase inhibitors, which are pivotal in treating diseases like cancer and inflammatory disorders. The aldehyde group in this compound serves as a key reactive site for further modifications, enabling the creation of libraries of bioactive molecules. This aligns with the current trend in combinatorial chemistry and high-throughput screening methodologies.

In the field of material science, CAS No. 177028-46-5 has been investigated for its ability to form coordination complexes with metals. These complexes exhibit interesting optical and electronic properties, making them candidates for organic light-emitting diodes (OLEDs) and sensors. The rise of green chemistry has also spurred interest in eco-friendly synthesis routes for such compounds, reducing reliance on hazardous reagents.

From a commercial perspective, the demand for 4-(4-methylphenyl)-1,2,4-triazole-3-carboxaldehyde is steadily increasing, driven by its applications in pharmaceutical intermediates and specialty chemicals. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of research institutions and industries. Quality control and regulatory compliance remain top priorities, ensuring the compound's suitability for global markets.

For researchers and industry professionals, understanding the synthetic pathways of 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-methylphenyl)- is essential. Common methods include the condensation of hydrazine derivatives with appropriate aldehydes, followed by oxidation steps. Innovations in catalysis and solvent-free reactions have improved yields and reduced environmental impact, addressing the push for sustainable chemistry practices.

In summary, 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-methylphenyl)- (CAS No. 177028-46-5) is a compound of significant scientific and industrial interest. Its diverse applications, from drug development to advanced materials, underscore its importance in modern chemistry. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.